Cas no 573982-84-0 (1-ethynyl-3-methanesulfonylbenzene)
1-Ethynyl-3-methanesulfonylbenzene is a versatile aromatic compound featuring an ethynyl group and a methanesulfonyl substituent on a benzene ring. Its molecular structure combines reactivity from the terminal alkyne functionality with the electron-withdrawing properties of the sulfonyl group, making it valuable in synthetic organic chemistry, particularly for cross-coupling reactions and click chemistry applications. The methanesulfonyl moiety enhances stability and modulates electronic effects, while the ethynyl group serves as a handle for further functionalization. This compound is useful in pharmaceutical intermediates, materials science, and agrochemical research, where precise control over molecular architecture is required. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks under mild conditions.
573982-84-0 structure
Product name:1-ethynyl-3-methanesulfonylbenzene
1-ethynyl-3-methanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-ethynyl-3-methanesulfonylbenzene
- AKOS028114259
- DB-162616
- 573982-84-0
- BENZENE, 1-ETHYNYL-3-(METHYLSULFONYL)-
- EN300-321557
- 1-ethynyl-3-methanesulfonyl-benzene
- A1-23401
- CS-0188374
- 1-ETHYNYL-3-(METHYLSULFONYL)BENZENE
- AB69161
- Z1255384774
- MFCD13189809
- AT12786
- BS-45172
- SCHEMBL1202217
- SEEUKVKQSSSVLL-UHFFFAOYSA-N
- 1-ETHYNYL-3-METHANESULFONYLBENZENE
- YXA98284
- 855-423-0
-
- MDL： MFCD13189809
- Inchi： InChI=1S/C9H8O2S/c1-3-8-5-4-6-9(7-8)12(2,10)11/h1,4-7H,2H3
- InChI Key： SEEUKVKQSSSVLL-UHFFFAOYSA-N
- SMILES： CS(=O)(=O)C1=CC=CC(=C1)C#C
Computed Properties
- Exact Mass: 180.02450067g/mol
- Monoisotopic Mass: 180.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 42.5Ų
1-ethynyl-3-methanesulfonylbenzene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-321557-0.5g |
1-ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 95% | 0.5g |
$433.0 | 2023-09-04 | |
| Enamine | EN300-321557-1g |
1-ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 95% | 1g |
$557.0 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1259044-1g |
1-Ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 97% | 1g |
￥1160.00 | 2024-05-08 | |
| Enamine | EN300-321557-0.1g |
1-ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 95% | 0.1g |
$158.0 | 2023-09-04 | |
| TRC | B126400-50mg |
1-ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 50mg |
$ 210.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1200518-5g |
1-Ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 95% | 5g |
$1400 | 2024-07-23 | |
| A2B Chem LLC | AW36143-1g |
1-Ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 95% | 1g |
$104.00 | 2024-04-19 | |
| Aaron | AR01BY9N-1g |
1-Ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 95% | 1g |
$154.00 | 2025-02-09 | |
| Aaron | AR01BY9N-250mg |
1-Ethynyl-3-methanesulfonylbenzene |
573982-84-0 | 95% | 250mg |
$57.00 | 2025-02-09 | |
| abcr | AB588729-100mg |
1-Ethynyl-3-(methylsulfonyl)benzene; . |
573982-84-0 | 100mg |
€335.50 | 2024-07-24 |
1-ethynyl-3-methanesulfonylbenzene Related Literature
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
-
Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:573982-84-0)1-ethynyl-3-methanesulfonylbenzene
Purity:99%
Quantity:5g
Price ($):547